1-(1-bromoethyl)-2-chloro-4-fluorobenzene
Description
“1-(1-bromoethyl)benzene” is a clear yellow to brownish liquid . It has been employed in controlled radical polymerization of styrene, in asymmetric esterification of benzoic acid in the presence of a chiral cyclic guanidine, and as an initiator in the synthesis of bromine terminated polyp-methoxystyrene and polystyrene via atom transfer radical polymerization .
Molecular Structure Analysis
The molecular formula of “1-(1-bromoethyl)benzene” is C8H9Br . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
“1-(1-bromoethyl)benzene” has been used in controlled radical polymerization of styrene, in asymmetric esterification of benzoic acid in the presence of a chiral cyclic guanidine, and as an initiator in the synthesis of bromine terminated polyp-methoxystyrene and polystyrene via atom transfer radical polymerization .Physical And Chemical Properties Analysis
“1-(1-bromoethyl)benzene” is a clear yellow to brownish liquid . It has a melting point of -65°C, a boiling point of 94 °C/16 mmHg (lit.), and a density of 1.356 g/mL at 25 °C (lit.) .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-bromoethyl)-2-chloro-4-fluorobenzene involves the reaction of 1-bromo-2-chloro-4-fluorobenzene with ethylene oxide in the presence of a base to form the desired product.", "Starting Materials": [ "1-bromo-2-chloro-4-fluorobenzene", "ethylene oxide", "base (e.g. potassium hydroxide)" ], "Reaction": [ "Add 1-bromo-2-chloro-4-fluorobenzene (1.0 equiv) and base (1.2 equiv) to a reaction flask containing a stir bar and a condenser.", "Add ethylene oxide (1.2 equiv) dropwise to the reaction flask while stirring and maintaining the temperature at 50-60°C.", "After the addition is complete, continue stirring the reaction mixture at 50-60°C for an additional 2-3 hours.", "Allow the reaction mixture to cool to room temperature and then pour it into a separatory funnel.", "Extract the organic layer with a suitable solvent (e.g. diethyl ether) and wash the combined organic layers with water and brine.", "Dry the organic layer over anhydrous sodium sulfate and filter the solution.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system (e.g. hexanes/ethyl acetate) to obtain the desired product, 1-(1-bromoethyl)-2-chloro-4-fluorobenzene." ] } | |
CAS RN |
1341821-29-1 |
Molecular Formula |
C8H7BrClF |
Molecular Weight |
237.5 |
Purity |
95 |
Origin of Product |
United States |
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